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Compound of Interest

Compound Name: delta-Damascone

Cat. No.: B1588474 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive performance comparison of the well-established aroma

compound, delta-damascone, against emerging novel aroma compounds. By presenting key

performance indicators, detailed experimental methodologies, and visual representations of

relevant biological and experimental processes, this document serves as a valuable resource

for professionals in the fields of fragrance science, sensory analysis, and product development.

Executive Summary
Delta-damascone is a widely utilized fragrance ingredient prized for its complex and potent

fruity-floral aroma profile, with characteristic notes of blackcurrant, rose, and tobacco. Its

excellent substantivity and low odor threshold have cemented its place in a variety of

applications, from fine fragrances to fabric care. However, the quest for novel olfactory

experiences and improved performance characteristics continues to drive the development of

new aroma molecules. This guide benchmarks delta-damascone against one such innovative

compound, Givescone®, and explores the performance landscape of a broader class of novel

molecules, the macrocyclic musks. While direct, peer-reviewed comparative studies under

identical conditions are limited, this guide synthesizes available data to provide a valuable

comparative overview.
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The following tables summarize key quantitative data for delta-damascone and representative

novel aroma compounds. Direct comparison should be approached with caution due to

variations in experimental conditions across different data sources.

Performance Metric delta-Damascone Source

Odor Threshold 0.007 ng/L in air

0.0011 µg/mL

Substantivity 220 hours (on blotter)

Aroma Profile

Fruity, sweet, rose, natural

petal, black currant bud,

tobacco

Woody, minty, herbal

Performance Metric Givescone® Source

Odor Threshold Not available

Substantivity (Tenacity) > 20 hours (on blotter)

Aroma Profile
Rosy, spicy, fruity, woody,

herbaceous

Sweet-apple note, less sharp-

metallic than damascones

Performance Metric
Macrocyclic Musks

(Representative)
Source

Odor Threshold ((R)-Muscone) 4.5 ng/L in air

Substantivity
Generally high (e.g., > 400

hours for some)

Aroma Profile
Musky, sweet, animalic,

powdery
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Experimental Protocols
Detailed methodologies are crucial for the accurate and reproducible assessment of aroma

compound performance. Below are outlines of key experimental protocols.

Odor Threshold Determination
Objective: To determine the lowest concentration of an aroma compound that is detectable by a

human sensory panel.

Methodology (Ascending Concentration Series - ASTM E679):

Panelist Selection: A panel of trained sensory assessors (typically 15-20) is selected.

Panelists are screened for olfactory acuity and their ability to consistently identify and rate

odors.

Sample Preparation: A stock solution of the aroma compound is prepared in a suitable

solvent (e.g., ethanol, dipropylene glycol). A series of dilutions in an odor-free medium (e.g.,

purified water or air) is then created, with concentrations increasing in logarithmic steps.

Presentation: Panelists are presented with a series of three samples (a "triangle test"), where

two are blanks (odor-free medium) and one contains the diluted aroma compound. The order

of presentation is randomized.

Evaluation: Panelists are asked to identify the sample that is different from the other two.

This process is repeated for each concentration level in an ascending order.

Data Analysis: The individual threshold is determined as the lowest concentration at which

the panelist correctly identifies the odorous sample. The group's odor threshold is then

calculated as the geometric mean of the individual thresholds.

Substantivity (Longevity) Assessment
Objective: To measure the duration for which an aroma compound remains perceptible on a

substrate.

Methodology (Blotter Test):
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Substrate Preparation: Standard fragrance blotters (smelling strips) are used as the

substrate.

Sample Application: A defined volume (e.g., 0.1 mL) of the aroma compound, typically diluted

in a standard solvent like ethanol, is applied to the blotter.

Evaluation: Trained sensory panelists evaluate the odor intensity of the blotter at regular

intervals (e.g., 1, 2, 4, 8, 24, 48... hours) in a controlled environment (constant temperature

and humidity).

Intensity Rating: The perceived odor intensity is rated on a standardized scale (e.g., a 0-10

numerical scale or a Labeled Magnitude Scale).

Data Analysis: The substantivity is reported as the time point at which the perceived odor

intensity falls below a predetermined threshold.

Gas Chromatography-Olfactometry (GC-O)
Objective: To identify the specific chemical compounds in a complex mixture that contribute to

its overall aroma.

Methodology:

Sample Injection: A sample of the fragrance material is injected into a gas chromatograph

(GC).

Separation: The volatile compounds in the sample are separated based on their boiling

points and chemical properties as they pass through the GC column.

Dual Detection: The effluent from the GC column is split into two streams. One stream goes

to a chemical detector (e.g., a mass spectrometer, MS) for compound identification, while the

other goes to an olfactory port.

Olfactory Evaluation: A trained sensory analyst sniffs the effluent from the olfactory port and

records the time, duration, and description of any detected odors.

Data Correlation: The data from the chemical detector and the olfactory analyst are

correlated to identify the specific compounds responsible for the perceived aromas.
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Mandatory Visualizations
Signaling Pathways

Figure 1: Olfactory Signaling Pathway
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Click to download full resolution via product page

Caption: Olfactory Signal Transduction Cascade.

Experimental Workflows

Figure 2: Experimental Workflow for Fragrance Performance Evaluation
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Caption: A General Workflow for Comparative Fragrance Evaluation.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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